Cas no 2171258-64-1 (4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid)

• Product Name: 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid
• CAS No: 2171258-64-1
• MF: C₂₅H₂₂N₂O₅
• MW: 430.452586650848
• CID: 6607241
• PubChem ID: 165553136
• Update Time: 2025-05-19

4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid
• 2171258-64-1
• 4-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]benzoic acid
• EN300-1487122

• Inchi： 1S/C25H22N2O5/c1-15(23(28)27-17-12-10-16(11-13-17)24(29)30)26-25(31)32-14-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-13,15,22H,14H2,1H3,(H,26,31)(H,27,28)(H,29,30)/t15-/m1/s1
• InChI Key： NCTLBBFLDRVRQA-OAHLLOKOSA-N
• SMILES： O(C(N[C@@H](C(NC1C=CC(C(=O)O)=CC=1)=O)C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 430.15287181g/mol
• Monoisotopic Mass: 430.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 668
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid

Introduction to 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid and its Significance in Modern Chemical Research

4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid, identified by its CAS number 2171258-64-1, is a compound of significant interest in the field of chemical and biomedical research. This molecule, characterized by its complex structure, has garnered attention due to its potential applications in drug development and therapeutic interventions. The presence of a benzoic acid moiety combined with an amino group and a fluoren-9-yl methoxycarbonyl substituent contributes to its unique chemical properties, making it a valuable candidate for further exploration.

The structure of 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid exhibits a high degree of molecular complexity, which is often associated with enhanced biological activity. The fluoren-9-yl methoxycarbonyl group, in particular, is known for its ability to modulate protein-protein interactions and enzyme activity, making it a popular choice in the design of bioactive molecules. This feature has led to extensive research into its derivatives as potential pharmacological agents.

In recent years, the development of novel therapeutic agents has been heavily influenced by advancements in computational chemistry and high-throughput screening techniques. These methodologies have enabled researchers to rapidly identify and optimize molecules with desired biological properties. The compound 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid, with its well-defined structure, serves as an excellent scaffold for such studies. Its molecular framework allows for modifications that can fine-tune its pharmacokinetic and pharmacodynamic profiles, thereby enhancing its therapeutic potential.

One of the most compelling aspects of this compound is its potential role in modulating inflammatory pathways. Chronic inflammation is a hallmark of numerous diseases, including cardiovascular disorders, neurodegenerative conditions, and autoimmune diseases. The benzoic acid moiety is known to possess anti-inflammatory properties, while the amino group can interact with various biological targets. These characteristics make 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid a promising candidate for developing novel anti-inflammatory drugs.

Furthermore, the compound's structural features suggest that it may exhibit inhibitory activity against specific enzymes involved in disease pathogenesis. For instance, the fluoren-9-yl methoxycarbonyl group has been shown to interfere with the activity of proteases and kinases, which are often dysregulated in cancer and other diseases. This capability has prompted researchers to explore its potential as an anticancer agent. Preclinical studies have begun to uncover its ability to disrupt tumor cell proliferation and induce apoptosis, highlighting its therapeutic promise.

The synthesis of 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid presents a significant challenge due to its complex structure. However, advances in synthetic chemistry have made it possible to produce this compound with high purity and yield. Techniques such as solid-phase peptide synthesis (SPPS) and transition-metal-catalyzed cross-coupling reactions have been instrumental in constructing its intricate framework. These methodologies not only facilitate the synthesis but also allow for rapid optimization of the molecule's properties.

In conclusion, 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid (CAS no. 2171258-64-1) represents a fascinating example of how structural complexity can be leveraged to develop novel bioactive molecules. Its potential applications in drug development, particularly in the areas of anti-inflammation and anticancer therapy, make it a subject of intense research interest. As our understanding of molecular interactions continues to evolve, compounds like this are poised to play a pivotal role in the next generation of therapeutic agents.